Cas no 109768-66-3 (N-phenyl-4H-3,1-benzothiazin-2-amine)

N-Phenyl-4H-3,1-benzothiazin-2-amine is a heterocyclic compound featuring a benzothiazine core substituted with a phenylamino group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid aromatic framework enhances stability, while the nitrogen and sulfur heteroatoms offer versatile reactivity for further functionalization. The compound is particularly useful in the development of bioactive molecules, including potential antimicrobial and anti-inflammatory agents. High purity grades are available to ensure consistent performance in research applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
N-phenyl-4H-3,1-benzothiazin-2-amine structure
109768-66-3 structure
Product Name:N-phenyl-4H-3,1-benzothiazin-2-amine
CAS No:109768-66-3
MF:C14H12N2S
MW:240.323481559753
CID:190248
PubChem ID:2998436
Update Time:2025-10-11

N-phenyl-4H-3,1-benzothiazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4H-3,1-Benzothiazin-2-amine,N-phenyl-
    • (4H-BENZO[D][1,3]THIAZIN-2-YL)-PHENYL-AMINE
    • AC1MH9JT
    • AC1Q1IFP
    • ACMC-1CAOQ
    • Enamine_002912
    • N-phenyl-4H-3,1-benzothiazin-2-amine
    • SR-01000033750-1
    • SMR000061367
    • 109768-66-3
    • MLS000054599
    • HMS1402E08
    • CHEMBL1463025
    • EN300-02794
    • DTXSID80388191
    • HMS2160E14
    • Z56837060
    • CS-0267693
    • HMS3317C18
    • AKOS000116040
    • SCHEMBL11770529
    • N-Phenyl-4H-benzo[d][1,3]thiazin-2-amine
    • SR-01000033750
    • Inchi: 1S/C14H12N2S/c1-2-7-12(8-3-1)15-14-16-13-9-5-4-6-11(13)10-17-14/h1-9H,10H2,(H,15,16)
    • InChI Key: SBKNNFLJGWHKMG-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC=2C1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.07226
  • Monoisotopic Mass: 240.072119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.22
  • Boiling Point: 411.7°Cat760mmHg
  • Flash Point: 202.8°C
  • Refractive Index: 1.669
  • PSA: 24.39
  • LogP: 3.54160

N-phenyl-4H-3,1-benzothiazin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-02794-0.05g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3
0.05g
$64.0 2023-06-12
Enamine
EN300-02794-0.1g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3
0.1g
$66.0 2023-06-12
Enamine
EN300-02794-0.25g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3
0.25g
$92.0 2023-06-12
Enamine
EN300-02794-0.5g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3
0.5g
$175.0 2023-06-12
Enamine
EN300-02794-1.0g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3
1g
$256.0 2023-06-12
Enamine
EN300-02794-2.5g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3
2.5g
$503.0 2023-06-12
Enamine
EN300-02794-5.0g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3
5g
$743.0 2023-06-12
Enamine
EN300-02794-10.0g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3
10g
$1101.0 2023-06-12
Enamine
EN010-9550-0.05g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3 90%
0.05g
$42.0 2023-10-28
Enamine
EN010-9550-0.1g
N-phenyl-4H-3,1-benzothiazin-2-amine
109768-66-3 90%
0.1g
$66.0 2023-10-28

Additional information on N-phenyl-4H-3,1-benzothiazin-2-amine

Professional Introduction to N-phenyl-4H-3,1-benzothiazin-2-amine (CAS No. 109768-66-3)

N-phenyl-4H-3,1-benzothiazin-2-amine, a compound with the chemical identifier CAS No. 109768-66-3, is a significant molecule in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The benzothiazin core structure, combined with the phenyl group and amine functionality, makes it a versatile scaffold for drug discovery and development.

The< strong>N-phenyl-4H-3,1-benzothiazin-2-amine molecule exhibits a unique arrangement of atoms that contributes to its chemical reactivity and biological interactions. The benzothiazin ring system is known for its stability and ability to engage in hydrogen bonding, which is crucial for its role as a pharmacophore in various therapeutic agents. The presence of the phenyl group enhances the lipophilicity of the compound, making it more soluble in lipids and thus more easily absorbed by biological membranes.

Recent advancements in medicinal chemistry have highlighted the< strong>N-phenyl-4H-3,1-benzothiazin-2-amine as a promising candidate for developing novel treatments against various diseases. Its structural features have been leveraged to design molecules that interact with specific biological targets. For instance, studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, which are key mechanisms in drug action.

One of the most intriguing aspects of< strong>N-phenyl-4H-3,1-benzothiazin-2-amine is its potential in oncology research. Researchers have identified that modifications to this scaffold can lead to compounds with anti-cancer properties. The benzothiazin ring can be functionalized to enhance binding affinity to cancer-specific proteins, leading to the development of targeted therapies. Furthermore, the amine group provides a site for further derivatization, allowing chemists to fine-tune the pharmacological profile of the molecule.

In addition to its applications in oncology, N-phenyl-4H-3,1-benzothiazin-2-amine has shown promise in addressing neurological disorders. The ability of this compound to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that certain derivatives can inhibit the aggregation of amyloid-beta plaques and tau proteins, which are hallmark pathological features of these neurodegenerative diseases.

The synthesis of< strong>N-phenyl-4H-3,1-benzothiazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the phenyl group and the amine functionality must be carefully orchestrated to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

The pharmacokinetic properties of< strong>N-phenyl-4H-3,1-benzothiazin-2-am ine are also subjects of intense research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Computational modeling and experimental techniques have been employed to predict and verify these properties, aiding in the design of more effective drug candidates.

In conclusion, N - phenyl - 4 H - 3 , 1 - benzothiazin - 2 - am ine (CAS No. 109768 - 66 - 3) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing new treatments against various diseases. As research continues to uncover new applications for this molecule, it is likely that< strong>N - phenyl - 4 H - 3 , 1 - benzothiazin - 2 - am ine will play an increasingly important role in modern medicine.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd